Cas no 1864382-68-2 (4-Piperidinemethanol, 1-ethyl-4-methoxy-)

• Product Name: 4-Piperidinemethanol, 1-ethyl-4-methoxy-
• CAS No: 1864382-68-2
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• CID: 6452048
• PubChem ID: 126995517
• Update Time: 2025-11-01

4-Piperidinemethanol, 1-ethyl-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinemethanol, 1-ethyl-4-methoxy-

• Inchi： 1S/C9H19NO2/c1-3-10-6-4-9(8-11,12-2)5-7-10/h11H,3-8H2,1-2H3
• InChI Key： SIVWRGLCRHUITF-UHFFFAOYSA-N
• SMILES： N1(CC)CCC(OC)(CO)CC1

Experimental Properties

• Density: 1.02±0.1 g/cm3(Predicted)
• Boiling Point: 237.7±25.0 °C(Predicted)
• pka: 14.94±0.10(Predicted)

Additional information on 4-Piperidinemethanol, 1-ethyl-4-methoxy-

Introduction to 4-Piperidinemethanol, 1-ethyl-4-methoxy- (CAS No. 1864382-68-2)

4-Piperidinemethanol, 1-ethyl-4-methoxy-, identified by its Chemical Abstracts Service (CAS) number 1864382-68-2, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine derivative family, which is well-documented for its diverse biological activities and potential therapeutic applications. The structural motif of piperidine, characterized by a six-membered ring containing one nitrogen atom, makes it a versatile scaffold for drug design due to its ability to mimic natural amino acid structures and interact with biological targets effectively.

The molecular structure of 1-ethyl-4-methoxy-piperidinemethanol features an ethyl group at the 1-position and a methoxy group at the 4-position of the piperidine ring, alongside a hydroxymethyl (-CH₂OH) functionality. This specific arrangement imparts unique electronic and steric properties to the molecule, influencing its reactivity and binding affinity. The presence of both hydrophobic (ethyl group) and hydrophilic (hydroxymethyl group) regions enhances its solubility in both aqueous and organic solvents, making it a valuable intermediate in synthetic chemistry.

In recent years, there has been growing interest in 4-piperidinemethanol, 1-ethyl-4-methoxy- due to its potential role in developing novel pharmacological agents. Piperidine derivatives have been extensively studied for their applications in central nervous system (CNS) drugs, antiviral agents, and anti-inflammatory medications. The methoxy and ethyl substituents in this compound contribute to its ability to modulate enzyme activities and receptor interactions, which are critical for drug efficacy.

One of the most compelling aspects of 1-ethyl-4-methoxy-piperidinemethanol is its utility as a building block in the synthesis of more complex molecules. Researchers have leveraged this compound to develop novel scaffolds that exhibit improved pharmacokinetic properties compared to traditional drug candidates. For instance, derivatives of this compound have been investigated for their potential as kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The methoxy group at the 4-position provides a site for further functionalization, allowing chemists to introduce additional pharmacophores that enhance target specificity.

Recent advancements in computational chemistry have further highlighted the significance of CAS No. 1864382-68-2. Molecular docking studies have demonstrated that this compound can interact with various biological targets with high affinity. For example, simulations suggest that it may bind effectively to enzymes involved in metabolic pathways relevant to neurodegenerative diseases. This has spurred interest in exploring its potential as a precursor for drugs targeting conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 4-Piperidinemethanol, 1-ethyl-4-methoxy- involves multi-step organic reactions that require precise control over reaction conditions. Typically, the synthesis begins with the formation of the piperidine ring followed by selective functionalization at the 1- and 4-positions. Advances in green chemistry principles have led to more sustainable synthetic routes, minimizing waste and improving yield. These innovations are crucial for ensuring that pharmaceutical intermediates like CAS No. 1864382-68-2 can be produced efficiently while adhering to environmental regulations.

In clinical research, 1-ethyl-4-methoxy-piperidinemethanol has shown promise as a lead compound for further development. Preclinical studies have indicated that derivatives of this molecule may exhibit therapeutic effects without significant side effects. However, more research is needed to fully understand its pharmacological profile and potential applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these findings into viable drug candidates.

The role of CAS No. 1864382-68-2 in drug discovery is not limited to small molecule drugs alone. It has also been explored as a component in biopharmaceuticals, where it serves as a precursor for peptidomimetics and other bioactive molecules. The ability to modify its structure allows researchers to fine-tune its properties for specific applications, making it a versatile tool in medicinal chemistry.

Looking ahead, the future prospects for 4-Piperidinemethanol, 1-ethyl-4-methoxy- appear promising. As computational methods improve and high-throughput screening becomes more efficient, the identification of new applications for this compound will likely accelerate. Additionally, advancements in synthetic methodologies will enable more rapid production of derivatives tailored for specific therapeutic needs.

In conclusion, CAS No. 1864382-68-2 represents a valuable asset in pharmaceutical research due to its structural versatility and potential biological activity. Its role as an intermediate in drug synthesis underscores its importance in developing novel therapeutics across various disease areas. Continued investigation into this compound will undoubtedly yield further insights into its applications and contribute to advancements in medicine.